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Compound of Interest

Compound Name: Sebacic dihydrazide

Cat. No.: B147458

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for sebacic dihydrazide. The information is compiled and presented to meet the needs of
laboratory and drug development professionals, with a focus on quantitative data, experimental
protocols, and clear visual representations of safety procedures.

Hazard Identification and Classification

Sebacic dihydrazide is classified as harmful if swallowed, harmful in contact with skin, and
harmful if inhaled. It is also known to cause skin irritation and serious eye irritation, and may
cause respiratory irritation.[1]

GHS Hazard Statements:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H332: Harmful if inhaled[1]
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e H335: May cause respiratory irritation[1]

Quantitative Toxicological Data

The following table summarizes the available quantitative toxicological data for sebacic
dihydrazide.

Parameter Value Species Source

Oral LD50 = 2500 mg/kg Rat [2]

Note: Dermal LD50, Inhalation LC50, and Permissible Exposure Limits (PEL) for sebacic
dihydrazide are not readily available in the reviewed literature.

Physical and Chemical Properties

A summary of key physical and chemical properties of sebacic dihydrazide is provided in the

table below.
Property Value
White or off-white powder or crystalline powder,
Appearance
odorless
Molecular Formula C10H22N402
Molecular Weight 230.307 g/mol
Melting Point 185 °C
Boiling Point 515.3 °C at 760 mmHg
Flash Point 265.4 °C
Density 1.082 g/cm3
Very soluble in N,N-Dimethylformamide, Soluble
. in methanol, Sparingly soluble in glacial acetic
Solubility

acid, Very slightly soluble in chloroform,

Practically insoluble in water.[3]
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Handling and Storage Precautions

Proper handling and storage of sebacic dihydrazide are crucial to ensure laboratory safety.

4.1 Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, including gloves and eye/face protection.[2][4]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge steam.[2]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

4.2 Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[2][5]
o Store apart from foodstuff containers or incompatible materials.[2]

o Keep away from oxidizing materials.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling sebacic
dihydrazide:

o Eye/Face Protection: Tightly fitting safety goggles.[5]

o Skin Protection: Impermeable gloves and protective clothing to prevent skin exposure.[5]
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» Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter if dust is

generated.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor if you feel unwell.[5]

Skin Contact

Wash with plenty of water. Take off

contaminated clothing and wash it before reuse.

[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[5]

Ingestion

Rinse mouth. Call a doctor if you feel unwell.[5]

Experimental Protocols

7.1 Acute Dermal Irritation Study (Based on OECD Guideline 404)

This section outlines the methodology for an acute dermal irritation study, a key experiment for

assessing the skin irritation potential of a substance like sebacic dihydrazide.

Objective: To determine the potential of a substance to cause skin irritation.

Animal Model: Albino rabbit.[4]

Procedure:

o Animal Preparation: Healthy, young adult rabbits are used. The fur on the dorsal area of the

trunk is clipped 24 hours before the test.[4]

o Test Substance Application: A 0.5 g amount of the test substance is applied to a small area

(approximately 6 cm?) of the clipped skin. The substance is applied under a gauze patch.[6]
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e Occlusion: The patch is secured with non-irritating tape and covered with a semi-occlusive
dressing.[4]

» Exposure Period: The test substance is left in contact with the skin for 4 hours.[4]

e Removal and Observation: After the exposure period, the patch is removed, and the skin is
cleaned. The skin is then examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after removal.[7]

» Scoring: The reactions are scored based on a standardized scale (e.g., Draize scale).

Results Interpretation: The scores for erythema and edema are used to calculate a primary
irritation index, which determines the irritation classification of the substance. For example, a
study on a similar substance produced very slight erythema.[4]

Spill and Emergency Procedures

A systematic approach is necessary to safely manage a spill of sebacic dihydrazide.

Chemical Spill Response Workflow

Immediate Actions Containment & Cleanup Decontamination & Disposal

Don PPE Contain Spill

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sebacic Dihydrazide: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147458#sebacic-dihydrazide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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